2-Oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carboxylic acid hydrochloride

• IUPAC Name: 2-oxo-5,6,7,8-tetrahydro-1H-1,6-naphthyridine-3-carboxylic acid;hydrochloride
• InChI: InChI=1S/C9H10N2O3.ClH/c12-8-6(9(13)14)3-5-4-10-2-1-7(5)11-8;/h3,10H,1-2,4H2,(H,11,12)(H,13,14);1H
• InChI Key: LSXIKGOMWGLPHK-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=C1NC(=O)C(=C2)C(=O)O.Cl
• Molecular Formula: C9H11ClN2O3
• Molecular Weight: 230.65 g/mol
• CAS No.: 2137735-44-3

Description

2-Oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carboxylic acid hydrochloride is a useful research compound. Its molecular formula is C9H11ClN2O3 and its molecular weight is 230.65. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Agents

One notable application of derivatives related to 2-Oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carboxylic acid hydrochloride is in the development of antibacterial agents. The synthesis and antibacterial activity of various compounds within this chemical family have been explored, revealing potent in vitro and in vivo activity against a range of bacterial pathogens. This includes the study of compounds with amino- and/or hydroxy-substituted cyclic amino groups, showing enhanced activity compared to established antibacterials like enoxacin, suggesting potential for further biological study and development in the field of antibacterial therapy (Egawa et al., 1984).

Spectroscopic Properties and Pharmacological Potential

Another research direction focuses on the synthesis and spectroscopic analysis of polyfunctionally substituted naphthyridines, including derivatives of 2-Oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carboxylic acid. These studies have identified compounds with potential pharmacological activity, supported by detailed spectroscopic data. Such research underscores the significance of these compounds in medicinal chemistry and pharmacology, offering insights into their structural and functional properties (Perillo et al., 2009).

Novel Synthetic Approaches

Research has also been dedicated to novel and efficient synthetic approaches for naphthyridine derivatives. For instance, innovative methods for synthesizing 3-carboxy-4-oxo-1,8-naphthyridines have been reported, highlighting the scope and limitations of these approaches. Such methodologies enable the production of naphthyridine derivatives with potential for further chemical modification and exploration of biological activity, demonstrating the versatility and utility of these compounds in synthetic chemistry (Chua et al., 2008).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include recommendations for handling and storage, as well as first aid measures.